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Compound of Interest

Compound Name: AGALMATOLITE

Cat. No.: B1172292

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of agalmatolite, a
hydrated aluminum silicate mineral also known as pyrophyllite, in the production of high-
performance refractory bricks. This document details the mineral's beneficial properties,
outlines the manufacturing process, presents key performance data, and provides detailed
experimental protocols for quality assessment.

Introduction to Agalmatolite in Refractories

Agalmatolite, with the chemical formula Al2SiaO10(OH)z2, is a phyllosilicate mineral valued in
the refractory industry for its uniqgue combination of properties. When exposed to high
temperatures, typically above 1200°C, agalmatolite transforms into mullite (3Al203-2Si02), a
stable phase that imparts excellent high-temperature strength and stability to refractory
products.[1] Its use in refractory bricks can lead to improved thermal shock resistance, low
thermal expansion, and enhanced resistance to chemical attack.[1][2]

The primary advantages of incorporating agalmatolite into refractory formulations include:

o High Refractoriness: Agalmatolite-based bricks can withstand high temperatures, with a
softening temperature under load that makes them suitable for various furnace linings.

o Excellent Thermal Stability: The conversion to mullite at high temperatures contributes to the
dimensional stability and structural integrity of the bricks during thermal cycling.[1]
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e Low Thermal Expansion: A low coefficient of thermal expansion minimizes the internal
stresses that can lead to cracking and spalling during rapid temperature changes.[2]

e Good Thermal Shock Resistance: The inherent properties of agalmatolite and the resulting
mullite phase contribute to the material's ability to withstand sudden temperature fluctuations
without significant degradation.[1][2]

o Chemical Inertness: Agalmatolite offers good resistance to corrosion from molten metals

and slags.[1]

Data Presentation: Physicochemical Properties

The following table summarizes the typical physical and chemical properties of a refractory
brick formulated with agalmatolite as a primary raw material. This data is essential for
comparing the performance of agalmatolite-based bricks with other refractory materials and
for selecting the appropriate material for a specific application.
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Property Unit Value
Physical Properties
Density g/cm3 22.0
Apparent Porosity % <20.0
Cold Crushing Strength MPa >40.0
Flexural Strength MPa 7
Refractoriness Under Load

°C =1330
(0.2MPa)
Thermal Expansion (at

% <0.55
1000°C)
Thermal Expansion (at

% <0.57
1400°C)
Thermal Conductivity (at

W/mK <1.2
400°C)
Thermal Conductivity (at

W/mK <14
1000°C)
Permanent Linear Change (at

% 0.2
1300°C/2h)
Chemical Composition
SiO2 wt % =70
Al203 wt % <23
Fez0s3 wt % <2.0
TiO2 wt % <15
Alkalis (Na20+K20) wt % <3.0

Table 1: Physical and chemical indicators of a typical agalmatolite (pyrophyllite) refractory

brick.
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Manufacturing Workflow

The production of agalmatolite-based refractory bricks follows a multi-stage process that is
critical to achieving the desired final properties. The workflow diagram below illustrates the key

steps, from raw material preparation to final product inspection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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